2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• IUPAC Name: 2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• InChI: InChI=1S/C27H25N5O4S2/c28-38(35,36)20-12-10-18(11-13-20)14-15-29-24(33)17-37-27-31-22-9-5-4-8-21(22)25-30-23(26(34)32(25)27)16-19-6-2-1-3-7-19/h1-13,23H,14-17H2,(H,29,33)(H2,28,35,36)
• InChI Key: MSJPOLXQDJDWSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NCCC5=CC=C(C=C5)S(=O)(=O)N
• Molecular Formula: C27H25N5O4S2
• Molecular Weight: 547.7 g/mol

Description

2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C27H25N5O4S2 and its molecular weight is 547.65. The purity is usually 95%.
BenchChem offers high-quality 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One area of research explores the synthesis of novel sulfonamide derivatives, including compounds structurally related to the one , and their antimicrobial activity. For example, Fahim and Ismael (2019) conducted a study on the synthesis of new sulfonamide derivatives and evaluated their antimicrobial potential. Their research involved the reactivity of certain acetamide derivatives towards nitrogen-based nucleophiles, leading to the creation of compounds with good antimicrobial properties. This study highlights the potential of such compounds in contributing to the development of new antimicrobial agents (Fahim & Ismael, 2019).

Antimalarial and COVID-19 Research

Another significant application is in the context of antimalarial activity and potential use against COVID-19. The same authors further investigated N-(phenylsulfonyl)acetamide derivatives for their antimalarial properties and explored their utility against COVID-19 using computational calculations and molecular docking studies. The study revealed promising antimalarial activity and highlighted the potential effectiveness of these compounds against the SARS-CoV-2 virus, offering insights into new therapeutic approaches for COVID-19 treatment (Fahim & Ismael, 2021).

Anticancer Potential

Research has also delved into the anticancer properties of similar compounds. Soliman et al. (2020) synthesized new quinazolinone derivatives and evaluated their potential as NAD(P)H:quinone oxidoreductase 1 (NQO1) inducers in cells, identifying compounds with potent in vitro NQO1 inducer activity. Their findings suggest that these compounds, through their mechanism of action, could serve as promising agents in cancer therapy, specifically by modulating oxidative stress and enhancing cellular defense mechanisms against cancer (Soliman et al., 2020).